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Compound of Interest

Compound Name:
Potassium phosphate, dibasic,

trihydrate

Cat. No.: B098565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of Potassium Phosphate, Dibasic,
Trihydrate, focusing on its fundamental chemical properties. The information is presented to

be a ready reference for laboratory and development use.

Core Chemical Properties
Potassium phosphate, dibasic, trihydrate is a hydrated form of dipotassium phosphate.[1][2]

It is commonly used in various scientific applications, including as a buffering agent in

biochemistry and a component in fertilizers.[3] It is readily soluble in water and appears as

white, hygroscopic crystals.[1][3]

Quantitative Data Summary
The key quantitative attributes of Potassium Phosphate, Dibasic, Trihydrate are summarized

in the table below for easy reference.
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Property Value

Molecular Formula K₂HPO₄·3H₂O

Molecular Weight 228.22 g/mol [1][3]

CAS Number 16788-57-1[1][4]

Chemical Identity and Composition
The following diagram illustrates the relationship between the common name of the compound

and its core chemical identifiers.
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Core properties of Potassium Phosphate, Dibasic, Trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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